Cas no 2228483-39-2 (4-(pentan-3-yl)-1H-pyrazole)
4-(pentan-3-yl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 4-(pentan-3-yl)-1H-pyrazole
- 2228483-39-2
- EN300-1803620
- SCHEMBL12464827
-
- Inchi: 1S/C8H14N2/c1-3-7(4-2)8-5-9-10-6-8/h5-7H,3-4H2,1-2H3,(H,9,10)
- InChI Key: FZQORSPKGCFMNC-UHFFFAOYSA-N
- SMILES: N1C=C(C=N1)C(CC)CC
Computed Properties
- Exact Mass: 138.115698455g/mol
- Monoisotopic Mass: 138.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 89.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 28.7Ų
4-(pentan-3-yl)-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1803620-0.05g |
4-(pentan-3-yl)-1H-pyrazole |
2228483-39-2 | 0.05g |
$768.0 | 2023-09-19 | ||
| Enamine | EN300-1803620-0.1g |
4-(pentan-3-yl)-1H-pyrazole |
2228483-39-2 | 0.1g |
$804.0 | 2023-09-19 | ||
| Enamine | EN300-1803620-0.25g |
4-(pentan-3-yl)-1H-pyrazole |
2228483-39-2 | 0.25g |
$840.0 | 2023-09-19 | ||
| Enamine | EN300-1803620-0.5g |
4-(pentan-3-yl)-1H-pyrazole |
2228483-39-2 | 0.5g |
$877.0 | 2023-09-19 | ||
| Enamine | EN300-1803620-1.0g |
4-(pentan-3-yl)-1H-pyrazole |
2228483-39-2 | 1g |
$1299.0 | 2023-05-26 | ||
| Enamine | EN300-1803620-2.5g |
4-(pentan-3-yl)-1H-pyrazole |
2228483-39-2 | 2.5g |
$1791.0 | 2023-09-19 | ||
| Enamine | EN300-1803620-5.0g |
4-(pentan-3-yl)-1H-pyrazole |
2228483-39-2 | 5g |
$3770.0 | 2023-05-26 | ||
| Enamine | EN300-1803620-10.0g |
4-(pentan-3-yl)-1H-pyrazole |
2228483-39-2 | 10g |
$5590.0 | 2023-05-26 | ||
| Enamine | EN300-1803620-1g |
4-(pentan-3-yl)-1H-pyrazole |
2228483-39-2 | 1g |
$914.0 | 2023-09-19 | ||
| Enamine | EN300-1803620-5g |
4-(pentan-3-yl)-1H-pyrazole |
2228483-39-2 | 5g |
$2650.0 | 2023-09-19 |
4-(pentan-3-yl)-1H-pyrazole Related Literature
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Martin R. Ward,Gary W. Copeland,Andrew J. Alexander Chem. Commun., 2010,46, 7634-7636
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
Additional information on 4-(pentan-3-yl)-1H-pyrazole
Recent Advances in the Study of 4-(pentan-3-yl)-1H-pyrazole (CAS: 2228483-39-2) in Chemical Biology and Pharmaceutical Research
The compound 4-(pentan-3-yl)-1H-pyrazole (CAS: 2228483-39-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrazole core and pentyl substituent, exhibits unique chemical properties that make it a promising candidate for various therapeutic applications. Recent studies have explored its potential as a scaffold for drug development, particularly in the areas of anti-inflammatory, antimicrobial, and anticancer therapies. The versatility of this compound lies in its ability to undergo diverse chemical modifications, enabling the synthesis of derivatives with enhanced biological activity and selectivity.
One of the key findings in recent research is the role of 4-(pentan-3-yl)-1H-pyrazole in modulating specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The study utilized molecular docking simulations and in vitro assays to elucidate the binding interactions between the compound and the COX-2 active site, providing valuable insights for the design of novel anti-inflammatory agents. These findings underscore the potential of 4-(pentan-3-yl)-1H-pyrazole as a lead compound for developing targeted therapies with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).
In addition to its anti-inflammatory properties, 4-(pentan-3-yl)-1H-pyrazole has also shown promise in antimicrobial applications. A recent study in the European Journal of Medicinal Chemistry reported the synthesis and evaluation of a series of pyrazole derivatives, including 4-(pentan-3-yl)-1H-pyrazole, against a panel of pathogenic bacteria and fungi. The results revealed significant activity against Gram-positive bacteria, with minimal inhibitory concentrations (MICs) comparable to those of standard antibiotics. Mechanistic studies suggested that the compound disrupts bacterial cell membrane integrity, leading to cell lysis. These findings highlight the potential of 4-(pentan-3-yl)-1H-pyrazole as a scaffold for developing new antimicrobial agents to address the growing challenge of antibiotic resistance.
Another area of interest is the anticancer potential of 4-(pentan-3-yl)-1H-pyrazole. Recent research published in Bioorganic & Medicinal Chemistry Letters investigated the compound's ability to induce apoptosis in cancer cells. The study identified that certain derivatives of 4-(pentan-3-yl)-1H-pyrazole selectively target cancer cells by inhibiting key signaling pathways involved in cell proliferation and survival. Notably, these derivatives exhibited low cytotoxicity toward normal cells, suggesting a favorable therapeutic window. Further in vivo studies are warranted to validate these findings and explore the compound's potential as a chemotherapeutic agent.
The synthesis and characterization of 4-(pentan-3-yl)-1H-pyrazole have also been the focus of recent research. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and purity. Additionally, computational chemistry approaches, such as density functional theory (DFT) calculations, have provided insights into the compound's electronic properties and reactivity. These studies are crucial for optimizing the synthesis routes and improving the yield of 4-(pentan-3-yl)-1H-pyrazole and its derivatives, facilitating their further exploration in drug discovery.
In conclusion, 4-(pentan-3-yl)-1H-pyrazole (CAS: 2228483-39-2) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer effects, make it a valuable scaffold for drug development. Future research should focus on elucidating the compound's mechanism of action, optimizing its pharmacokinetic properties, and conducting preclinical studies to assess its therapeutic potential. The continued exploration of 4-(pentan-3-yl)-1H-pyrazole and its derivatives is expected to yield novel therapeutic agents with significant clinical applications.
2228483-39-2 (4-(pentan-3-yl)-1H-pyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)